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Compound of Interest

Compound Name: Ac-QPKK(Ac)-AMC

Cat. No.: B3025686

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sirtuin 2 (SIRT2), an NAD+-dependent deacetylase, is a key regulator in various cellular

processes, including cell cycle control, genomic stability, and metabolic regulation. Its

dysfunction has been implicated in a range of diseases, from neurodegenerative disorders to

cancer, making it a compelling target for therapeutic intervention. Accurate and efficient

measurement of SIRT2 activity is paramount for both basic research and drug discovery. This

technical guide provides a comprehensive overview of the use of the fluorogenic substrate Ac-
QPKK(Ac)-AMC for the sensitive and robust quantification of SIRT2 activity.

Principle of the Assay
The Ac-QPKK(Ac)-AMC-based assay is a two-step enzymatic process. In the first step, SIRT2

deacetylates the acetylated lysine residue within the Ac-QPKK(Ac)-AMC peptide substrate in

the presence of the cofactor NAD+. In the second step, a developer enzyme, typically trypsin,

cleaves the deacetylated peptide, releasing the highly fluorescent 7-amino-4-methylcoumarin

(AMC) molecule. The resulting fluorescence, measured at an excitation of approximately 360

nm and an emission of approximately 460 nm, is directly proportional to the deacetylase activity

of SIRT2.
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Quantitative Data Summary
The following tables summarize key quantitative parameters for the SIRT2 activity assay using

Ac-QPKK(Ac)-AMC and similar substrates.
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Parameter Value Notes

Substrate Ac-QPKK(Ac)-AMC

A fluorogenic, acetylated

peptide substrate for sirtuins 1,

2, and 3.

Enzyme Human Recombinant SIRT2

Cofactor NAD+
Essential for SIRT2 catalytic

activity.

Developer Trypsin
Cleaves the deacetylated

peptide to release AMC.

Detection Fluorescence (Ex/Em) ~360 nm / ~460 nm

Km for similar substrate
0.24 µM (myristoylated

peptide)[1]

The Km value for a

myristoylated peptide substrate

with SIRT2 is significantly

lower than for an acetylated

peptide (19.00 µM), indicating

higher affinity. The specific Km

for Ac-QPKK(Ac)-AMC may

vary.[1]

Optimal Substrate Conc. ~5 µM

A concentration of 5 µM for a

similar fluorogenic substrate

has been shown to yield a high

signal-to-background ratio and

a Z'-factor of 0.87 in SIRT2

assays.[1]

Optimal NAD+ Conc. ~1 mM

A concentration of 1 mM NAD+

is commonly used in SIRT2

activity assays.[1]

IC50 of Nicotinamide ~138 µM

Determined using 5 µM of a

similar fluorogenic substrate

and 1 mM NAD+. Nicotinamide

is a known pan-sirtuin inhibitor.

[1]
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Experimental Protocols
I. Reagent Preparation

SIRT2 Assay Buffer: 50 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2.

Store at 4°C.

SIRT2 Enzyme Stock: Reconstitute human recombinant SIRT2 in assay buffer to a stock

concentration of 1 mg/mL. Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.

Ac-QPKK(Ac)-AMC Substrate Stock (10 mM): Dissolve Ac-QPKK(Ac)-AMC in DMSO.

Aliquot and store at -20°C, protected from light.

NAD+ Stock (50 mM): Dissolve NAD+ in ultrapure water. Aliquot and store at -80°C.

Developer Solution (Trypsin, 1 mg/mL): Dissolve trypsin in assay buffer. Prepare fresh before

use and keep on ice.

Stop Solution (2 M Nicotinamide): Dissolve nicotinamide in ultrapure water. Store at room

temperature.

II. SIRT2 Activity Assay Protocol (96-well plate format)
Prepare Reagent Mix: On ice, prepare a master mix containing assay buffer, NAD+ (final

concentration 1 mM), and SIRT2 enzyme (final concentration will depend on the specific

activity of the enzyme lot and should be determined empirically).

Dispense Reagent Mix: Add 40 µL of the reagent mix to each well of a black, flat-bottom 96-

well plate.

Initiate Reaction: Add 10 µL of Ac-QPKK(Ac)-AMC substrate (diluted in assay buffer to a

final concentration of 5 µM) to each well.

Incubation: Mix gently and incubate the plate at 37°C for 45-60 minutes, protected from light.

Stop Deacetylation (Optional): Add 10 µL of Stop Solution to each well. This step is crucial

for kinetic studies or when screening for inhibitors.

Develop Signal: Add 40 µL of Developer Solution to each well.
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Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

Measure Fluorescence: Read the fluorescence at Ex/Em = 360/460 nm using a microplate

reader.

III. SIRT2 Inhibitor Screening Protocol
Compound Preparation: Prepare serial dilutions of test compounds in DMSO. Further dilute

in assay buffer to the desired final concentrations. Include a known SIRT2 inhibitor (e.g.,

Nicotinamide or AGK2) as a positive control and a vehicle control (DMSO).

Dispense Compounds: Add 10 µL of the diluted compounds or controls to the wells of a 96-

well plate.

Add Enzyme: Add 30 µL of diluted SIRT2 enzyme to each well and incubate for 15 minutes

at room temperature to allow for compound-enzyme interaction.

Initiate Reaction: Add 10 µL of a pre-mixed solution of Ac-QPKK(Ac)-AMC and NAD+ (final

concentrations of 5 µM and 1 mM, respectively) to each well.

Follow Steps 4-8 from the SIRT2 Activity Assay Protocol.

Data Analysis: Calculate the percent inhibition for each compound concentration relative to

the vehicle control. Determine the IC50 value by plotting the percent inhibition against the

logarithm of the compound concentration and fitting the data to a dose-response curve.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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